molecular formula C25H26N6OS B2639935 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone CAS No. 893924-68-0

2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

Cat. No.: B2639935
CAS No.: 893924-68-0
M. Wt: 458.58
InChI Key: IXBUGYWWDAKHHT-UHFFFAOYSA-N
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Description

2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C25H26N6OS and its molecular weight is 458.58. The purity is usually 95%.
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Scientific Research Applications

  • Synthesis and Characterization :

    • Darweesh et al. (2016) described the synthesis of novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyrimidine derivatives, which are structurally related to the compound . These derivatives were developed through reactions with aminopyrazoles and aminotriazole, showcasing the versatility of pyrazolo-pyrimidine derivatives in synthesizing a variety of heterocycles (Darweesh et al., 2016).
  • Antiproliferative and Inhibitory Activities :

    • Bakr and Mehany (2016) synthesized a compound with a pyrazolo[3,4-d]pyrimidine core and tested its antiproliferative activity against various cancer cell lines. The compound showed significant cytotoxic activity, highlighting the potential of pyrazolo-pyrimidine derivatives in cancer research (Bakr & Mehany, 2016).
  • Antimicrobial Activity :

    • Bhoge, Magare, and Mohite (2021) conducted a study synthesizing pyrimidine tetrazole derivatives, showing efficacy as antibacterial and antifungal agents. This suggests the potential of pyrazolo-pyrimidine derivatives in developing new antimicrobial agents (Bhoge, Magare, & Mohite, 2021).
  • Potential as Anticancer Agents :

    • Hafez, El-Gazzar, and Al-Hussain (2016) synthesized pyrazole derivatives with pyrazolo[4,3-d]-pyrimidine derivatives, showing significant anticancer activity, suggesting the therapeutic potential of such compounds in cancer treatment (Hafez, El-Gazzar, & Al-Hussain, 2016).
  • Antioxidant and Antitumor Activities :

    • Abu-Hashem et al. (2010) explored the synthesis of novel thiophenecarbohydrazide, thienopyrazole, and thienopyrimidine derivatives, demonstrating significant antitumor and antioxidant activities. This supports the notion of using pyrazolo-pyrimidine derivatives in the development of new therapeutic agents (Abu-Hashem, El-Shehry, & Badria, 2010).

Properties

IUPAC Name

2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H26N6OS/c1-18-8-9-22(19(2)14-18)31-24-21(15-28-31)25(27-17-26-24)33-16-23(32)30-12-10-29(11-13-30)20-6-4-3-5-7-20/h3-9,14-15,17H,10-13,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IXBUGYWWDAKHHT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)N4CCN(CC4)C5=CC=CC=C5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H26N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

458.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.